Cas no 2235-47-4 (Butanamide,N,N-dibutyl-3-oxo-)

• Product Name: Butanamide,N,N-dibutyl-3-oxo-
• CAS No: 2235-47-4
• MF: C₁₂H₂₃NO₂
• MW: 213.316523790359
• CID: 254615
• PubChem ID: 243714
• Update Time: 2025-04-19

Butanamide,N,N-dibutyl-3-oxo- Chemical and Physical Properties

Names and Identifiers

• Butanamide,N,N-dibutyl-3-oxo-
• N,N-dibutyl-3-oxobutanamide
• QYIYWUBFHJEWPO-UHFFFAOYSA-N
• NSC53851
• NSC 53851
• DTXSID80288026
• SCHEMBL2417403
• AKOS009258802
• N,N-DIBUTYL-3-OXO-BUTANAMIDE
• N,N-Di-n-butylacetoacetamid
• 2235-47-4
• NSC-53851

• Inchi： 1S/C12H23NO2/c1-4-6-8-13(9-7-5-2)12(15)10-11(3)14/h4-10H2,1-3H3
• InChI Key： QYIYWUBFHJEWPO-UHFFFAOYSA-N
• SMILES： O=C(CC(C)=O)N(CCCC)CCCC

Computed Properties

• Exact Mass: 213.17299
• Monoisotopic Mass: 213.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• PSA: 37.38